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Compound of Interest

Compound Name:
3-chloro-5-methoxypyridine-2-

carbaldehyde

CAS No.: 1211590-06-5

Cat. No.: B2489852

Get Quote

Executive Summary
The procurement of highly substituted pyridine carbaldehydes presents a specific challenge:

regioisomer confusion. Suppliers often conflate the 2-carbaldehyde with the more common 3-

carbaldehyde or nicotinaldehyde derivatives.

This guide outlines a defensive sourcing strategy. It prioritizes suppliers with verifiable US/EU

inventory (avoiding drop-shipping delays) and establishes a "Self-Validating" Quality Control

(QC) protocol to ensure the material received is the correct regioisomer.

Chemical Profile & Critical Attributes[1][2][3][4][5]
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Attribute Specification Technical Note

IUPAC Name
3-chloro-5-methoxypyridine-2-

carbaldehyde

Critical: Verify position of -CHO

relative to N, Cl, and OMe.

Molecular Formula C₇H₆ClNO₂ MW: 171.58 g/mol

Physical State Pale yellow to off-white solid

Aldehydes oxidize to

carboxylic acids; color change

indicates degradation.

Solubility DMSO, Methanol, DCM Poor water solubility.

Reactivity Electrophilic at C2-CHO

Susceptible to Cannizzaro

reaction or oxidation if stored

improperly.

The Sourcing Landscape (USA/Europe)
For niche heterocycles, "In Stock" often means "In Stock in Asia." The following suppliers are

vetted for maintaining physical inventory in Western regulatory zones, reducing lead times from

weeks to days.

Tier 1: Primary Building Block Specialists (High
Reliability)

Combi-Blocks (USA - San Diego, CA)

Status:Primary Recommendation.

Why: They specialize in pyridine building blocks and typically synthesize in-house. Their

inventory is real-time.

Action: Check for catalog number matches on the exact substitution pattern.

Fluorochem (UK/Europe)[1]

Status:Top European Source.
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Why: Extensive catalog of fluorinated and chlorinated heterocycles.[2] They hold

significant stock in the UK warehouse, bypassing post-Brexit customs delays for EU

clients if routed correctly.

Enamine (USA/Europe/Ukraine)

Status:Best for Analogues.

Why: Enamine holds the world's largest stock of building blocks. If the exact aldehyde is

unavailable, they can supply the precursor (3-chloro-5-methoxypyridine) or perform the

custom synthesis (REAL Space compounds) within 2-3 weeks.

Tier 2: Aggregators & Broad Catalog (Verification
Required)

MilliporeSigma (USA/EU): Often re-lists specialized inventory. Higher price, but approved

vendor status in most pharmas simplifies procurement.

Apollo Scientific (UK): Strong alternative to Fluorochem for UK/EU delivery.

Sourcing Decision Logic
Use the following workflow to determine your procurement path.

Need 3-Cl-5-OMe-Py-2-CHO Check Tier 1
(Combi-Blocks, Fluorochem) In Stock?

Order & Request
Batch H-NMRYes

Check Precursor
(3-Cl-5-OMe-Py)

No
Internal/CRO Synthesis

(Lithiation Route)
Buy Precursor

Click to download full resolution via product page

Figure 1: Decision matrix for procuring rare pyridine intermediates. If direct stock is unavailable,

purchasing the precursor for simple conversion is the preferred fallback.

Technical Validation: The "Self-Validating" Protocol
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Do not trust the label. Pyridine regioisomers are notoriously difficult to distinguish by MS alone.

You must use 1H-NMR to validate the substitution pattern.

A. The Diagnostic NMR Signature
The key to distinguishing the 2-carbaldehyde from the 3-carbaldehyde is the coupling pattern of

the aromatic protons.

Solvent: DMSO-d6 (Aldehyde proton is distinct).

Key Signals:

Aldehyde (-CHO): Singlet at ~10.0 - 10.2 ppm.

Methoxy (-OCH3): Singlet at ~3.9 ppm.

Aromatic Region (Critical):

You should see two distinct doublets (d) with small coupling constants (J ~ 2.0 - 2.5 Hz)

representing meta coupling between H4 and H6.

H6 (adjacent to N): Typically further downfield (~8.3 - 8.5 ppm).

H4 (between Cl and OMe): Slightly upfield of H6 (~7.5 - 7.8 ppm).

Failure Mode: If you see a larger coupling constant (J > 7 Hz), you likely have an ortho

relationship, indicating the wrong isomer (e.g., the aldehyde is at position 4 or 6).

B. Purity Check (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

Gradient: 5% to 95% ACN over 8 minutes.

Detection: UV at 254 nm and 280 nm (Pyridine absorption).
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Acceptance Criteria: >95% area integration. Look for the "carboxylic acid" impurity (oxidation

product), which will elute earlier (more polar).

Synthesis & Impurity Profiling
Why this matters: Understanding how the material is made allows you to predict and detect

specific impurities.

The most scalable route to this compound is via Directed Ortho Metalation (DoM) of 3-chloro-5-

methoxypyridine.

Reaction Pathway[2][5][7][8]
Starting Material: 3-chloro-5-methoxypyridine.[3][4]

Reagent: LDA (Lithium Diisopropylamide) or LiTMP at -78°C.

Mechanism: The C2 position is the most acidic (flanked by N and Cl). Lithium selectively

deprotonates C2.

Quench: DMF (Dimethylformamide) is added to form the aldehyde.
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3-chloro-5-methoxypyridine

1. LiTMP, THF, -78°C
(Lithiation at C2)

[2-Li-3-Cl-5-OMe-Pyridine]
Transient Species

2. DMF Quench
3. Acid Hydrolysis

3-chloro-5-methoxypyridine-
2-carbaldehyde

Major (>90%)

Impurity: C4-Regioisomer
(Minor Lithiation at C4)

Trace

Click to download full resolution via product page

Figure 2: Synthesis via Directed Ortho Metalation. The acidity of the C2 proton ensures high

regioselectivity, but C4-lithiation is a potential minor pathway.

Common Impurities to Screen
Starting Material: Incomplete lithiation.

Regioisomer (4-CHO): If temperature control fails during lithiation, the base may attack C4.

Dimerization: Pyridine coupling products (rare but possible).

Handling and Stability Protocols
Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). Aldehydes on electron-

deficient rings are prone to air oxidation to the carboxylic acid.
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Re-Purification: If the solid turns from pale yellow to brown, dissolve in DCM, wash with

saturated NaHCO₃ (to remove acid), dry over Na₂SO₄, and concentrate.

Safety: Pyridine derivatives are potential irritants and sensitizers. Use standard PPE and

handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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